Cas no 28022-06-2 (21H-Biline-8,12-dipropanoicacid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo-)

28022-06-2 structure
Product name:21H-Biline-8,12-dipropanoicacid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo-
21H-Biline-8,12-dipropanoicacid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 21H-Biline-8,12-dipropanoicacid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo-
- 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo-21H-Biline-8,12-dipropanoic acid
- 21H-Bilin<wbr>
- 3,17-Diet<wbr>
- Biliverdin xiiia
- LogP
- 3-[(2Z,5E)-2-[[3-(2-carboxyethyl)-5-[(E)-(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethenyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]propanoic acid
- 28022-06-2
- 114-25-0
- Oocyan
- NSC-62793
- Biline-8, 1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-3,18-divinyl-
- dehydrobilirubin
- uteroverdine
- biliverdine
- Biliverdin IX.alpha.
- Protobiliverdin IX.alpha.
- 21H-Biline-8, 3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-
- 21H-Biline-8,12-dipropanoic acid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo-
- NSC62793
-
- Inchi: InChI=1S/C33H34N4O6/c1-7-20-18(5)32(42)36-26(20)13-24-16(3)22(9-11-30(38)39)28(34-24)15-29-23(10-12-31(40)41)17(4)25(35-29)14-27-21(8-2)19(6)33(43)37-27/h7-8,13-15,34H,1-2,9-12H2,3-6H3,(H,36,42)(H,37,43)(H,38,39)(H,40,41)/b26-13+,27-14+,29-15+
- InChI Key: JXYQCWFZZAWTEC-UDMDDCJJSA-N
- SMILES: C(C1/C(=C\C2NC(/C=C3/N=C(C=C4NC(=O)C(C)=C4C=C)C(C)=C/3CCC(O)=O)=C(CCC(O)=O)C=2C)/NC(=O)C=1C)=C |t:11|
Computed Properties
- Exact Mass: 582.24802
- Monoisotopic Mass: 582.247835
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 43
- Rotatable Bond Count: 11
- Complexity: 1530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 161
- XLogP3: 2.5
Experimental Properties
- Density: 1.3
- Boiling Point: 913.2°Cat760mmHg
- Flash Point: 506.1°C
- Refractive Index: 1.639
- PSA: 160.95
21H-Biline-8,12-dipropanoicacid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo- Related Literature
-
1. Peptide-mediated conformational changes in bilipeptides: evidence for the occurrence of stretched speciesDaniel Krois,Harald Lehner J. Chem. Soc. Perkin Trans. 2 1990 1745
-
F. J. Leeper Nat. Prod. Rep. 1985 2 561
-
3. Novel reaction modes of biliverdin-IXα: synthesis and structure of bilatriene dimersDaniel Krois,Hanspeter K?hlig,Harald Lehner J. Chem. Soc. Perkin Trans. 1 1992 1043
-
4. Peptide-mediated chiral discrimination in bilipeptides: biliverdin di- and tri-peptidesDaniel Krois,Harald Lehner J. Chem. Soc. Perkin Trans. 2 1987 219
-
R. Bonnett,A. F. McDonagh J. Chem. Soc. D 1970 238
28022-06-2 (21H-Biline-8,12-dipropanoicacid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo-) Related Products
- 114-25-0(Biliverdine (Technical Grade))
- 244189-70-6(3-(propan-2-yl)aminopropanoic acid hydrochloride)
- 1995755-36-6(3-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-5-carboxylic acid)
- 282727-27-9([1,1'-Biphenyl]-4-carboxylicacid, 2',3'-dimethyl-)
- 1892462-89-3(1-(2-chloroquinolin-3-yl)cyclopropylmethanamine)
- 1014-14-8(5-phenyl-1,3-oxazole-2-carboxylic acid)
- 126712-05-8(1-bromo-2-(bromomethyl)-3-methoxybenzene)
- 1805579-86-5(3-Bromo-4-bromomethyl-2-cyanophenylacetic acid)
- 607738-00-1(2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine)
- 1361792-69-9(6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile)
Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
